N-(2,5-dimethoxyphenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(7-ethyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C20H23N5O5S/c1-6-14-22-17-16(19(27)25(3)20(28)24(17)2)18(23-14)31-10-15(26)21-12-9-11(29-4)7-8-13(12)30-5/h7-9H,6,10H2,1-5H3,(H,21,26)
• InChI Key: VYOURWGVEZQTQH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=N1)SCC(=O)NC3=C(C=CC(=C3)OC)OC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C20H23N5O5S
• Molecular Weight: 445.5 g/mol
• CAS No.: 852169-88-1

Description

N-(2,5-dimethoxyphenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H23N5O5S and its molecular weight is 445.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has led to the synthesis of novel compounds derived from complex chemical structures similar to the one , focusing on their potential as anti-inflammatory and analgesic agents. For instance, the synthesis of various heterocyclic compounds has been reported, demonstrating significant inhibitory activity on COX-2 selectivity, alongside analgesic and anti-inflammatory activities (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). These findings highlight the compound's potential in the development of new therapeutic agents targeting inflammation and pain.

Antimicrobial Activity

Another area of application involves the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating antimicrobial activities against various bacterial and fungal strains (A. Hossan, Hanaa M. A. Abu-Melha, M. Al-Omar, A. Amr, 2012). Such research underlines the role of complex chemical compounds in the development of new antimicrobial agents, which is crucial in the era of rising antibiotic resistance.

Radioligand Development for PET Imaging

In the field of diagnostic imaging, derivatives of pyrazolo[1,5-a]pyrimidineacetamides, structurally related to the compound , have been synthesized for use as selective ligands in positron emission tomography (PET) imaging, focusing on the translocator protein (18 kDa) (F. Dollé, F. Hinnen, Annelaure Damont, et al., 2008). This research showcases the potential of such compounds in enhancing diagnostic imaging techniques and understanding various diseases.

Anticonvulsant Agents

Moreover, derivatives of (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides have been synthesized and evaluated for their anticonvulsant activities. This study indicates moderate anticonvulsant activity, suggesting the potential for the development of new anticonvulsant drugs (H. Severina, O. Skupa, N. Voloshchuk, V. Georgiyants, 2020).